Cas no 907192-65-8 (Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, butyl ester, (2S)-)

• Product Name: Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, butyl ester, (2S)-
• CAS No: 907192-65-8
• MF: C₁₅H₂₂O₅S
• MW: 314.397183895111
• CID: 1953731
• PubChem ID: 169544720
• Update Time: 2025-04-21

Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, butyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, butyl ester, (2S)-
• 907192-65-8

• Inchi： 1S/C15H22O5S/c1-4-6-11-19-15(16)14(5-2)20-21(17,18)13-9-7-12(3)8-10-13/h7-10,14H,4-6,11H2,1-3H3
• InChI Key： AYVVAZALKFCCFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(=O)OCCCC)CC

Computed Properties

• Exact Mass: 314.11879497Da
• Monoisotopic Mass: 314.11879497Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.1Ų